Cas no 869340-96-5 (2-4-(3-chlorophenyl)piperazin-1-yl-1-(2,4-dihydroxyphenyl)ethan-1-one)

• Product Name: 2-4-(3-chlorophenyl)piperazin-1-yl-1-(2,4-dihydroxyphenyl)ethan-1-one
• CAS No: 869340-96-5
• MF: C₁₈H₁₉ClN₂O₃
• MW: 346.808063745499
• CID: 5932306
• PubChem ID: 7162012
• Update Time: 2025-10-29

2-4-(3-chlorophenyl)piperazin-1-yl-1-(2,4-dihydroxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-4-(3-chlorophenyl)piperazin-1-yl-1-(2,4-dihydroxyphenyl)ethan-1-one
• 2-[4-(3-chlorophenyl)piperazin-1-yl]-1-(2,4-dihydroxyphenyl)ethanone
• CHEMBL1720315
• SR-01000017955-1
• 2-[4-(3-chlorophenyl)piperazin-1-yl]-1-(2,4-dihydroxyphenyl)ethan-1-one
• HMS2955B13
• 869340-96-5
• SR-01000017955
• F1863-0049
• MLS001167038
• AKOS002255190
• 2-(4-(3-chlorophenyl)piperazin-1-yl)-1-(2,4-dihydroxyphenyl)ethanone
• SMR000641332

• Inchi： 1S/C18H19ClN2O3/c19-13-2-1-3-14(10-13)21-8-6-20(7-9-21)12-18(24)16-5-4-15(22)11-17(16)23/h1-5,10-11,22-23H,6-9,12H2
• InChI Key： FRUFJKKPSRHSHX-UHFFFAOYSA-N
• SMILES： C(=O)(C1=CC=C(O)C=C1O)CN1CCN(C2=CC=CC(Cl)=C2)CC1

Computed Properties

• Exact Mass: 346.1084202g/mol
• Monoisotopic Mass: 346.1084202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 64Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-4-(3-chlorophenyl)piperazin-1-yl-1-(2,4-dihydroxyphenyl)ethan-1-one

Comprehensive Overview of 2-4-(3-chlorophenyl)piperazin-1-yl-1-(2,4-dihydroxyphenyl)ethan-1-one (CAS No. 869340-96-5)

2-4-(3-chlorophenyl)piperazin-1-yl-1-(2,4-dihydroxyphenyl)ethan-1-one (CAS No. 869340-96-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique molecular structure, combines a piperazine moiety with a dihydroxyphenyl group, making it a subject of interest for its potential therapeutic applications. Researchers are particularly intrigued by its possible role in modulating neurotransmitter systems, which could have implications for treating neurological disorders.

The chemical structure of 2-4-(3-chlorophenyl)piperazin-1-yl-1-(2,4-dihydroxyphenyl)ethan-1-one features a 3-chlorophenyl group attached to a piperazine ring, which is further linked to a 2,4-dihydroxyphenyl ethanone moiety. This arrangement suggests potential interactions with various biological targets, particularly those involved in serotonin and dopamine pathways. The presence of the chlorophenyl group enhances the compound's lipophilicity, potentially improving its ability to cross the blood-brain barrier, a critical factor for central nervous system (CNS) active compounds.

In recent years, the demand for novel compounds like 2-4-(3-chlorophenyl)piperazin-1-yl-1-(2,4-dihydroxyphenyl)ethan-1-one has surged, driven by the growing need for innovative treatments for mental health conditions such as depression, anxiety, and schizophrenia. The compound's structural similarity to known psychoactive agents has sparked interest in its potential as a neuropharmacological tool. Researchers are exploring its binding affinity for various receptor subtypes, which could pave the way for new therapeutic strategies.

From a synthetic chemistry perspective, 2-4-(3-chlorophenyl)piperazin-1-yl-1-(2,4-dihydroxyphenyl)ethan-1-one presents an interesting challenge due to its complex structure. The synthesis typically involves multi-step reactions, including the formation of the piperazine ring and subsequent coupling with the dihydroxyphenyl component. Optimizing these synthetic routes is crucial for producing high-purity material for research purposes. Recent advancements in green chemistry have also prompted investigations into more sustainable synthesis methods for such compounds.

The pharmacological profile of 2-4-(3-chlorophenyl)piperazin-1-yl-1-(2,4-dihydroxyphenyl)ethan-1-one is currently under investigation in various preclinical studies. Preliminary data suggest that it may exhibit selective receptor modulation properties, which could make it valuable for developing targeted therapies with fewer side effects. The compound's potential neuroprotective effects are also being explored, particularly in the context of neurodegenerative diseases like Alzheimer's and Parkinson's.

In the context of drug discovery, 2-4-(3-chlorophenyl)piperazin-1-yl-1-(2,4-dihydroxyphenyl)ethan-1-one represents an important scaffold for medicinal chemistry optimization. Researchers are examining various derivatives to enhance its bioavailability and pharmacokinetic properties while maintaining its desired biological activity. The compound's structure-activity relationship (SAR) is being systematically studied to identify the most promising candidates for further development.

The market for specialized research chemicals like 2-4-(3-chlorophenyl)piperazin-1-yl-1-(2,4-dihydroxyphenyl)ethan-1-one has expanded significantly in recent years, driven by increased investment in neuroscience research and drug development. Pharmaceutical companies and academic institutions are actively seeking novel compounds that can address unmet medical needs in CNS disorders. This compound's unique structural features position it as a potentially valuable asset in this competitive landscape.

From a regulatory standpoint, 2-4-(3-chlorophenyl)piperazin-1-yl-1-(2,4-dihydroxyphenyl)ethan-1-one is currently classified as a research chemical, meaning it is intended solely for laboratory use and not for human consumption. Researchers working with this compound must adhere to strict safety protocols and ethical guidelines. The compound's status may evolve as more data becomes available about its pharmacological properties and potential therapeutic applications.

In analytical chemistry, characterizing 2-4-(3-chlorophenyl)piperazin-1-yl-1-(2,4-dihydroxyphenyl)ethan-1-one requires sophisticated techniques such as high-performance liquid chromatography (HPLC), mass spectrometry, and nuclear magnetic resonance (NMR) spectroscopy. These methods are essential for verifying the compound's purity and structural integrity, which are critical factors in research applications. Recent advances in analytical technology have improved the ability to study such complex molecules in greater detail.

The future research directions for 2-4-(3-chlorophenyl)piperazin-1-yl-1-(2,4-dihydroxyphenyl)ethan-1-one are likely to focus on elucidating its precise mechanism of action and exploring its therapeutic potential in various disease models. Collaborative efforts between academic researchers and pharmaceutical companies could accelerate the translation of basic research findings into potential clinical applications. The compound's versatility makes it a promising candidate for multiple research avenues in medicinal chemistry and neuropharmacology.

As interest in personalized medicine grows, compounds like 2-4-(3-chlorophenyl)piperazin-1-yl-1-(2,4-dihydroxyphenyl)ethan-1-one may play an important role in developing targeted therapies for specific patient populations. The ability to modify its structure to create derivatives with tailored properties offers exciting possibilities for addressing individual variations in drug response. This approach aligns with current trends in precision medicine and biomarker-driven drug development.

In conclusion, 2-4-(3-chlorophenyl)piperazin-1-yl-1-(2,4-dihydroxyphenyl)ethan-1-one (CAS No. 869340-96-5) represents a fascinating area of research at the intersection of medicinal chemistry and neuroscience. Its unique structural features and potential biological activities make it a compound of significant interest to the scientific community. As research progresses, this molecule may contribute valuable insights into CNS drug discovery and the development of novel therapeutic agents for challenging neurological conditions.